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Compound of Interest

Compound Name: 1,2,6-Hexanetriol

Cat. No.: B095081

Essential Safety and Handling Guide for 1,2,6-
Hexanetriol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,2,6-Hexanetriol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize risks.

Personal Protective Equipment (PPE)

While 1,2,6-Hexanetriol is considered to have low toxicity, adherence to standard chemical
handling precautions is crucial. The following personal protective equipment is recommended
to prevent skin and eye contact and ensure respiratory safety.

Recommended PPE for Handling 1,2,6-Hexanetriol
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PPE Category

Specification

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Hand Protection

Wear appropriate protective gloves to prevent
skin exposure.[1] Nitrile rubber gloves are a

common choice for general laboratory use.

Skin and Body Protection

Wear appropriate protective clothing to prevent
skin exposure.[1] A standard lab coat is
generally sufficient for handling small quantities

in a controlled laboratory setting.

Respiratory Protection

No protective equipment is needed under
normal use conditions with adequate ventilation.
[1] If aerosols or mists are generated, a dust
mask type N95 (US) may be used.[2]

Operational Plan: Handling and Storage

Engineering Controls:

» Work should be carried out in areas with adequate ventilation to minimize inhalation

exposure.

Handling Procedures:

Avoid breathing mist, vapors, or spray.[3]

Avoid contact with skin, eyes, or clothing.[1][3]

Ensure all sources of ignition are removed from the handling area as 1,2,6-Hexanetriol is a
combustible liquid.[1][3]

Handle in accordance with good industrial hygiene and safety practices.[1]
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Storage:

Keep in a dry, cool, and well-ventilated place.[1]

o Keep the container tightly closed.[1]

o Store below +30°C.[4]

e This substance is hygroscopic; store under a dry inert gas.[5]

¢ Incompatible materials to avoid in storage include strong oxidizing agents, acid anhydrides,
and acid chlorides.[1][3]

Disposal Plan

Proper disposal of 1,2,6-Hexanetriol and its waste is critical to prevent environmental
contamination. Do not flush into surface water or the sanitary sewer system.[1][3]

Spill Cleanup:

» Absorb the liquid with an inert material such as vermiculite, sand, silica gel, acid binder,
universal binder, or sawdust.[3]

o Place the absorbed material into a suitable, closed container for disposal.[3]
o Wash the spill area with soap or detergent and water.
Waste Disposal:

e The absorbed material should be disposed of by burning in a chemical incinerator equipped
with an afterburner and scrubber.

 Alternatively, relatively inactive organic reagents should be collected in a designated
container (Category A).[4] Halogenated reagents should be placed in Category B, and solid
residues in Category C.[4]

First Aid Measures

In case of accidental exposure, follow these first aid procedures:
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Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention if

irritation develops or persists.[3]

Remove to fresh air. Get medical attention

Inhalation immediately if symptoms occur. If not breathing,
give artificial respiration.[3]
) Do NOT induce vomiting. Get medical attention.
Ingestion

[3]

Visual Workflow Guides

The following diagrams illustrate the procedural workflows for PPE selection and waste

disposal when handling 1,2,6-Hexanetriol.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b095081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

PPE Selection for 1,2,6-Hexanetriol

Start: Handling
1,2,6-Hexanetriol

Risk Assessment:
Evaluate potential for
splash, aerosol, or
prolonged contact

Hand Protection:
Appropriate chemical-
resistant gloves (e.g., Nitrile)

Eye Protection:
Chemical safety goggles

Body Protection:
Lab coat

Aerosol or
mist generation?

No additional

Respiratory Protection: respiratory protection
N95 dust mask needed with adequate

ventilation

Proceed with
Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1,2,6-Hexanetriol.
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/Disposal Plan for 1,2,6-Hexanetriol\

Start: Waste Generated
(spill or unused material)

Type of Waste?
C_iquid SpilD (Unused Reageng

Absorb with inert
material (e.g., vermiculite,
sand)

Collect in a designated,
labeled waste container
(Category A for inactive organics)

Collect in a sealed,
labeled container

Dispose of waste via
licensed contractor or
institutional guidelines

(e.g., chemical incineration)

Click to download full resolution via product page

Caption: Disposal plan for 1,2,6-Hexanetriol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hexanetriol]. BenchChem, [2025]. [Online PDF]. Available at:
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1-2-6-hexanetriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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